Cas no 1999281-62-7 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester
• CAS No: 1999281-62-7
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5277020
• Update Time: 2025-06-10

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester

• Inchi： 1S/C10H14N2O3S/c1-3-15-10(14)7-6-11-8(4-5-16-2)12-9(7)13/h6H,3-5H2,1-2H3,(H,11,12,13)
• InChI Key： WGWVTCGSTQBVKR-UHFFFAOYSA-N
• SMILES： C1(CCSC)NC(=O)C(C(OCC)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester (CAS No. 1999281-62-7): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester (CAS No. 1999281-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester is defined by its pyrimidine ring system, which is substituted with a methylthioethyl group at the 2-position and an ethyl ester group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrimidine ring and subsequent functionalization steps.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield. This method involves the condensation of a suitable aldehyde with a cyanoacetamide derivative followed by cyclization and esterification steps.

Biological Properties

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester has been extensively studied for its biological activities. One of its most notable properties is its ability to inhibit specific enzymes involved in various metabolic pathways. For example, research conducted at the University of California demonstrated that this compound effectively inhibits dihydroorotate dehydrogenase (DHODH), an enzyme crucial for de novo pyrimidine biosynthesis. This inhibition has potential implications for treating diseases such as cancer and autoimmune disorders.

In addition to its enzymatic inhibition properties, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester has shown promising antiviral activity. A study published in the Antiviral Research journal in 2023 reported that this compound exhibited potent antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a potential candidate for developing broad-spectrum antiviral agents.

Clinical Applications and Potential Therapeutic Uses

The unique biological properties of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester have sparked interest in its potential therapeutic applications. In preclinical studies, this compound has shown efficacy in reducing tumor growth in animal models of cancer. Specifically, it has been effective against colorectal and lung cancers by targeting metabolic pathways essential for tumor cell survival.

Beyond cancer therapy, this compound's ability to modulate immune responses makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions. Preliminary results are encouraging, with patients showing improved symptoms and reduced disease activity.

Safety and Toxicology

The safety profile of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester is an important consideration for its development as a therapeutic agent. Extensive toxicology studies have been conducted to assess its potential side effects and toxicity levels. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects observed in animal models.

In vitro cytotoxicity assays have also been performed to evaluate the compound's effects on normal cells versus cancer cells. Results indicate that it selectively targets cancer cells while sparing healthy tissues, which is a desirable property for an anticancer agent.

Conclusion

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-[2-(methylthio)ethyl]-6-oxo-, ethyl ester (CAS No. 1999281-62-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for various therapeutic applications, including cancer treatment and antiviral therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.